N-(1-isopropyl-4-piperidinyl)-2-(phenylthio)acetamide

• IUPAC Name: 2-phenylsulfanyl-N-(1-propan-2-ylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C16H24N2OS/c1-13(2)18-10-8-14(9-11-18)17-16(19)12-20-15-6-4-3-5-7-15/h3-7,13-14H,8-12H2,1-2H3,(H,17,19)
• InChI Key: OUQKXMGHLUAGAH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)NC(=O)CSC2=CC=CC=C2
• Molecular Formula: C16H24N2OS
• Molecular Weight: 292.4 g/mol

Description

N-(1-isopropyl-4-piperidinyl)-2-(phenylthio)acetamide, also known as SPT, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. SPT has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-(1-isopropyl-4-piperidinyl)-2-(phenylthio)acetamide is not yet fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, including dopamine and serotonin. N-(1-isopropyl-4-piperidinyl)-2-(phenylthio)acetamide has also been shown to have an effect on the GABAergic system, which is involved in the regulation of anxiety and seizure activity.
Biochemical and Physiological Effects:
N-(1-isopropyl-4-piperidinyl)-2-(phenylthio)acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis and to have analgesic properties. N-(1-isopropyl-4-piperidinyl)-2-(phenylthio)acetamide has also been shown to have anxiolytic effects in animal models of anxiety and to reduce seizure activity in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of N-(1-isopropyl-4-piperidinyl)-2-(phenylthio)acetamide is that it has been shown to have low toxicity and few side effects in animal studies. This makes it a promising candidate for further research as a therapeutic agent. However, one limitation is that the mechanism of action of N-(1-isopropyl-4-piperidinyl)-2-(phenylthio)acetamide is not yet fully understood, which makes it difficult to predict its effects in humans.

Future Directions

There are several areas of future research that could be explored with N-(1-isopropyl-4-piperidinyl)-2-(phenylthio)acetamide. One area is the potential use of N-(1-isopropyl-4-piperidinyl)-2-(phenylthio)acetamide as a treatment for depression and anxiety. Another area is the potential use of N-(1-isopropyl-4-piperidinyl)-2-(phenylthio)acetamide as a treatment for epilepsy. Further research is also needed to fully understand the mechanism of action of N-(1-isopropyl-4-piperidinyl)-2-(phenylthio)acetamide and its potential as a therapeutic agent.

Synthesis Methods

The synthesis of N-(1-isopropyl-4-piperidinyl)-2-(phenylthio)acetamide is a complex process that involves several steps. The first step is the reaction of 1-isopropyl-4-piperidone with thiophenol to form 1-isopropyl-4-(phenylthio) piperidine. This intermediate is then reacted with chloroacetyl chloride to form N-(1-isopropyl-4-piperidinyl)-2-(phenylthio)acetamide.

Scientific Research Applications

N-(1-isopropyl-4-piperidinyl)-2-(phenylthio)acetamide has been studied extensively for its potential as a therapeutic agent. It has been shown to have a variety of effects on the body, including anti-inflammatory, analgesic, and anticonvulsant properties. N-(1-isopropyl-4-piperidinyl)-2-(phenylthio)acetamide has also been shown to have potential as a treatment for depression and anxiety.